Dipentyl carbonate
Overview
Description
Dipentyl carbonate (DPC) is a clear, colorless, odorless, and non-flammable organic compound. It is a liquid at room temperature and has a low vapor pressure. DPC is a versatile chemical intermediate used in the production of polymers, plastics, and pharmaceuticals. It is also used as a solvent in certain laboratory experiments and industrial processes. DPC is a relatively new compound, first synthesized in the early 2000s. Since then, it has been studied for its potential uses in a variety of applications.
Scientific Research Applications
Oligonucleotide Synthesis
Dipentafluorophenyl carbonate, a variant of dipentyl carbonate, has shown significant utility in the field of oligonucleotide synthesis. Efimov, Kalinkina, and Chakhmakhcheva (1993) explored its use as a condensing agent for internucleotide bond formation, employing the H-phosphonate approach. This reagent proved to be highly reactive, stable at room temperature, and effective in the synthesis of oligonucleotide conjugates with various substances such as polyethylene glycol and lipids (Efimov, Kalinkina, & Chakhmakhcheva, 1993).
Transesterification in Polycarbonate Manufacturing
Lee et al. (2003) highlighted the role of diphenyl carbonate, closely related to this compound, in the production of non-phosgene polycarbonate. This process involves the transesterification of dimethyl carbonate with phenol, using dibutyltin oxide as a catalyst. The addition of alkyl or aryl sulfonic acid enhances the catalytic activity of dibutyltin oxide in this process (Lee et al., 2003).
Membrane Formation via Thermally Induced Phase Separation
Lin et al. (2008) investigated the use of diphenyl carbonate as a diluent in the preparation of microporous polyvinylidene fluoride (PVDF) membranes through a thermally induced phase-separation method. This study found that low polymer concentration and high quenching temperature resulted in membranes with larger pore sizes, indicating the potential of diphenyl carbonate in creating specific membrane structures (Lin et al., 2008).
Enzymatic Synthesis of Polycarbonates
Rodney et al. (1999) discussed the enzymatic synthesis of diphenyl carbonate as an environmentally friendly and safe alternative for copolymerization with Bisphenol-A to produce high-melting polycarbonates. This method avoids the hazards associated with phosgene, traditionally used in such processes, and demonstrates the potential for diphenyl carbonate in the greener production of polycarbonates (Rodney et al., 1999).
Synthesis of this compound via Transesterification
Han et al. (2012) focused specifically on the synthesis of this compound itself, through the transesterification of dimethyl carbonate and 1-pentanol. Their research demonstrated that alkalineionic liquid catalysts like 1-butyl-3-methylimidazolium hydroxide ([bmIm]OH) could be highly effective in this process. The study optimized reaction conditions to achieve a significant yield of this compound, showcasing its potential for large-scale production and industrial applications (Han et al., 2012).
Nanocomposite Catalysts in Diphenyl Carbonate Synthesis
Research by Wang et al. (2021) developed a method for preparing PbZr nanocomposite catalysts, demonstrating their efficiency in synthesizing diphenyl carbonate. This research provides valuable insights into the structure-performance relationship of nanocomposites and their potential applications in the synthesis of various carbonates, including this compound (Wang et al., 2021).
Green Solvents in Palladium-Catalyzed Substitution Reactions
Schäffner et al. (2008) explored the use of organic carbonates, such as propylene and butylene carbonate, in palladium-catalyzed asymmetric allylic substitution reactions. Their research confirms the potential of these green solvents, which are less harmful to the environment, for catalytic transformations. This highlights the applicability of various carbonate compounds, including this compound, in more environmentally friendly chemical processes (Schäffner et al., 2008).
Comparison of Diphenyl Carbonate Synthesis Processes
Zhou (2014) compared different methods for synthesizing diphenyl carbonate, a compound closely related to this compound. The study discussed the advantages and disadvantages of various synthesis methods, offering valuable insights into the development of more efficient and sustainable production techniques (Zhou, 2014).
Safety and Hazards
Properties
IUPAC Name |
dipentyl carbonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22O3/c1-3-5-7-9-13-11(12)14-10-8-6-4-2/h3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSNQKJVQUFYBBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC(=O)OCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20278527 | |
Record name | Diamyl carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20278527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2050-94-4 | |
Record name | Dipentyl carbonate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2050-94-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diamyl carbonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002050944 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Diamyl carbonate | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7948 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Diamyl carbonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20278527 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the most efficient method for synthesizing Dipentyl Carbonate, and what role does the catalyst play?
A1: The research demonstrates that this compound (DPC) can be effectively synthesized through the transesterification of Dimethyl Carbonate (DMC) and 1-Pentanol (1-PeOH) using the alkaline ionic liquid 1-butyl-3-methylimidazolium hydroxide ([bmIm]OH) as a catalyst []. The catalyst, [bmIm]OH, exhibits high activity in this reaction, facilitating a high yield of DPC. The study found that under optimal conditions – a reaction time of 4 hours, a catalyst dosage of 2.0%, and a DMC to 1-PeOH molar ratio of 1:4 – the DPC yield reached 75.81% []. Furthermore, the [bmIm]OH catalyst demonstrated excellent reusability, retaining 94% of its catalytic activity even after five consecutive uses []. This suggests that the use of [bmIm]OH as a catalyst offers a highly efficient and sustainable approach for this compound synthesis.
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